Cas no 2241131-27-9 (1-(2-fluorophenyl)-3-propanoylpiperidin-2-one)

• Product Name: 1-(2-fluorophenyl)-3-propanoylpiperidin-2-one
• CAS No: 2241131-27-9
• MF: C₁₄H₁₆FNO₂
• MW: 249.280747413635
• MDL: MFCD31667137
• CID: 5239146
• PubChem ID: 138039429
• Update Time: 2025-05-20

1-(2-fluorophenyl)-3-propanoylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 1-(2-fluorophenyl)-3-(1-oxopropyl)-
• 1-(2-fluorophenyl)-3-propanoylpiperidin-2-one

• MDL： MFCD31667137
• Inchi： 1S/C14H16FNO2/c1-2-13(17)10-6-5-9-16(14(10)18)12-8-4-3-7-11(12)15/h3-4,7-8,10H,2,5-6,9H2,1H3
• InChI Key： IVWIAVIYNOKJGI-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2F)CCCC(C(=O)CC)C1=O

Additional information on 1-(2-fluorophenyl)-3-propanoylpiperidin-2-one

Comprehensive Overview of 1-(2-fluorophenyl)-3-propanoylpiperidin-2-one (CAS No. 2241131-27-9)

The compound 1-(2-fluorophenyl)-3-propanoylpiperidin-2-one (CAS No. 2241131-27-9) is a fluorinated piperidinone derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the 2-fluorophenyl moiety and the propanoylpiperidin-2-one backbone, make it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and enzyme modulation.

In recent years, the demand for fluorinated compounds like 1-(2-fluorophenyl)-3-propanoylpiperidin-2-one has surged due to their enhanced metabolic stability and bioavailability. The incorporation of fluorine atoms into organic molecules often improves their pharmacokinetic properties, a trend widely explored in modern medicinal chemistry. This compound’s CAS No. 2241131-27-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the key areas of interest for 1-(2-fluorophenyl)-3-propanoylpiperidin-2-one is its role as a potential precursor for neuroactive agents. The piperidin-2-one core is a common scaffold in drugs targeting neurotransmitter systems, which aligns with the growing focus on mental health and neurodegenerative diseases. Users often inquire about its synthetic routes, purity standards, and commercial availability, highlighting its practical importance in laboratories.

From a synthetic chemistry perspective, the propanoyl side chain in 1-(2-fluorophenyl)-3-propanoylpiperidin-2-one offers opportunities for further functionalization, enabling the creation of diverse analogs. This adaptability is crucial for structure-activity relationship (SAR) studies, a hot topic in drug design. SEO data indicates that queries like “fluorophenyl piperidinone synthesis” and “piperidin-2-one derivatives” are trending, underscoring the compound’s prominence.

Quality control and analytical characterization of CAS No. 2241131-27-9 are also critical discussion points. Advanced techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its identity and purity. Researchers and suppliers alike emphasize the need for reliable spectral data, as evidenced by frequent searches for “1-(2-fluorophenyl)-3-propanoylpiperidin-2-one NMR peaks” and “HPLC methods for piperidinone analysis.”

In summary, 1-(2-fluorophenyl)-3-propanoylpiperidin-2-one represents a compelling case study in the intersection of fluorine chemistry and heterocyclic drug development. Its CAS No. 2241131-27-9 serves as a gateway to deeper explorations of fluorinated building blocks, resonating with both academic and industrial audiences. As the scientific community continues to prioritize innovative therapeutics, this compound’s role is poised to expand further.